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Compound of Interest

Compound Name: 5-Acetyl-2,4-dimethylthiazole

Cat. No.: B181997 Get Quote

CAS Number: 38205-60-6 Molecular Formula: C₇H₉NOS Synonyms: 2,4-Dimethyl-5-

acetylthiazole, 1-(2,4-Dimethylthiazol-5-yl)ethanone

This technical guide provides a comprehensive overview of 5-acetyl-2,4-dimethylthiazole, a

heterocyclic compound of significant interest to researchers in flavor chemistry and drug

discovery. We will delve into its chemical properties, synthesis, analytical characterization, and

applications, with a focus on the underlying scientific principles and practical methodologies.

Physicochemical Properties and Spectroscopic
Profile
5-Acetyl-2,4-dimethylthiazole is a colorless to pale yellow liquid characterized by a distinctive

nutty, roasted, and meaty aroma.[1][2] This unique sensory profile makes it a valuable

component in the flavor and fragrance industry.[3] A summary of its key physical and chemical

properties is presented below.
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Property Value Reference

Molecular Weight 155.22 g/mol [4]

Boiling Point 228-230 °C [5][6]

Density 1.15 g/mL at 25 °C [5][6]

Refractive Index (n20/D) 1.543 [5][6]

Flash Point 104 °C (219.2 °F) [3][6]

Solubility

Insoluble in water; soluble in

fats, oils, and most organic

solvents.

[7][8]

The structural elucidation and purity assessment of 5-acetyl-2,4-dimethylthiazole rely on a

combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are fundamental for confirming the molecular structure. The

proton NMR spectrum will show distinct signals corresponding to the two methyl groups on the

thiazole ring and the acetyl methyl group.[9] Similarly, the ¹³C NMR spectrum provides

evidence for the carbon skeleton of the molecule.[4]

Infrared (IR) Spectroscopy
The IR spectrum of 5-acetyl-2,4-dimethylthiazole reveals key functional groups.[10][11] A

strong absorption band corresponding to the carbonyl (C=O) stretching of the acetyl group is a

characteristic feature.[12]

Mass Spectrometry (MS)
Mass spectrometry, particularly when coupled with Gas Chromatography (GC-MS), is crucial

for determining the molecular weight and fragmentation pattern, which aids in structural

confirmation and impurity profiling.[13][14] The electron ionization (EI) mass spectrum will show

a molecular ion peak corresponding to the molecular weight of the compound.[14]
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Synthesis of 5-Acetyl-2,4-dimethylthiazole
The synthesis of thiazole derivatives is a well-established area of organic chemistry. The

Hantzsch thiazole synthesis is a classical and versatile method for constructing the thiazole

ring and is applicable for the preparation of 5-acetyl-2,4-dimethylthiazole.[15]

Hantzsch Thiazole Synthesis
This method involves the condensation reaction between an α-haloketone and a thioamide.[16]

[15] For the synthesis of 5-acetyl-2,4-dimethylthiazole, the precursors would be a

halogenated derivative of 2,4-pentanedione and thioacetamide.

Experimental Protocol: Hantzsch Synthesis of 5-Acetyl-2,4-dimethylthiazole

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve thioacetamide (1.0 equivalent) in a suitable solvent such as ethanol.

Addition of α-Haloketone: To this solution, add 3-chloro-2,4-pentanedione (1.0 equivalent)

dropwise at room temperature. The choice of a chloro- derivative is common, though bromo-

derivatives can also be used.[16]

Reaction Conditions: Heat the reaction mixture to reflux (approximately 70-80 °C) and

maintain for 2-4 hours.[15] The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC).

Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature.

The solvent can be partially removed under reduced pressure to induce crystallization.[15]

Purification: Collect the solid product by vacuum filtration and wash with cold ethanol to

remove any unreacted starting materials. The crude product can be recrystallized from a

suitable solvent, such as ethanol or an ethanol/water mixture, to obtain pure 5-acetyl-2,4-
dimethylthiazole.[15]

The causality behind this experimental design lies in the nucleophilic attack of the sulfur atom

of the thioamide on the electrophilic carbon of the α-haloketone, followed by an intramolecular

cyclization and dehydration to form the stable aromatic thiazole ring.[16]
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Caption: General reaction pathway for the Hantzsch synthesis of 5-acetyl-2,4-
dimethylthiazole.

Applications in Research and Development
Flavor and Fragrance Industry
The primary application of 5-acetyl-2,4-dimethylthiazole is as a flavoring agent in the food

industry.[3][7][17] Its nutty, roasted, and meaty flavor profile makes it a valuable additive in a

variety of products, including savory snacks, soups, sauces, and baked goods.[1][2] It is known

for its ability to impart a roasted character to foods.[1] The taste characteristics are described

as nutty, roasted, meaty, and savory with woody and coffee nuances at a concentration of 10

ppm.[5]

Drug Discovery and Medicinal Chemistry
Thiazole and its derivatives are a significant class of heterocyclic compounds that are

frequently found in pharmaceuticals.[18][19][20] The thiazole ring is a key structural motif in a

number of clinically used drugs.[18][20] 5-Acetyl-2,4-dimethylthiazole, with its reactive acetyl

group, serves as a versatile building block for the synthesis of more complex molecules with

potential biological activity.[7][12] Research has explored the potential for thiazole derivatives to

exhibit a range of pharmacological activities, including antibacterial, antifungal, anticancer, and

anti-inflammatory properties.[18][19][21] Recent studies have also investigated the potential of

5-acetyl-2,4-dimethylthiazole derivatives as antiproliferative and antibacterial agents through

molecular docking studies.[22][23]
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Caption: Key application areas of 5-acetyl-2,4-dimethylthiazole.

Safety and Handling
As with any chemical, proper safety precautions should be taken when handling 5-acetyl-2,4-
dimethylthiazole. It is recommended to handle this compound in a well-ventilated area and to

wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a

lab coat.[8][24] Avoid inhalation of vapors and contact with skin and eyes.[24] In case of fire,

use carbon dioxide, dry chemical powder, or alcohol-resistant foam for extinction.[24]

Hazard Statements:

May cause respiratory irritation.[24]

Harmful if swallowed.[8][25]

Precautionary Statements:

Wash hands and any exposed skin thoroughly after handling.[24]

Wear protective gloves, clothing, eye, and face protection.[24]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[24]

Store in a cool, dry, and well-ventilated place in a tightly closed container.[8][24]

Incompatible materials include strong oxidizing agents.[24]
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Analytical Quality Control
Ensuring the purity of 5-acetyl-2,4-dimethylthiazole is critical, especially for its use in food

products and pharmaceuticals.[26] A combination of analytical techniques is employed for

quality control.

Workflow: Purity Analysis of 5-Acetyl-2,4-dimethylthiazole

Gas Chromatography (GC): A GC analysis is performed to determine the purity of the

sample and to identify any volatile impurities. A non-polar capillary column is typically used.

Mass Spectrometry (MS): The GC is often coupled with a mass spectrometer (GC-MS) to

identify the separated components based on their mass spectra.[13]

NMR Spectroscopy: ¹H and ¹³C NMR are used to confirm the structure of the main

component and to detect any non-volatile impurities.

Karl Fischer Titration: This method is used to determine the water content in the sample.
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Caption: A typical analytical workflow for the quality control of 5-acetyl-2,4-dimethylthiazole.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. nbinno.com [nbinno.com]

2. nutty thiazole, 38205-60-6 [thegoodscentscompany.com]

3. nbinno.com [nbinno.com]

4. 2,4-Dimethyl-5-acetylthiazole | C7H9NOS | CID 520888 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. 5-Acetyl-2,4-dimethylthiazole | 38205-60-6 [chemicalbook.com]

6. 2,4-Dimethyl-5-acetylthiazole = 97 38205-60-6 [sigmaaldrich.com]

7. CAS 38205-60-6: 2,4-Dimethyl-5-acetylthiazole | CymitQuimica [cymitquimica.com]

8. echemi.com [echemi.com]

9. 5-Acetyl-2,4-dimethylthiazole(38205-60-6) 1H NMR [m.chemicalbook.com]

10. A heterocyclic compound 5-acetyl-2,4-dimethylthiazole, spectroscopic, natural bond
orbital, nonlinear optical and molecular docking studies [scielo.org.mx]

11. 5-Acetyl-2,4-dimethylthiazole [webbook.nist.gov]

12. researchgate.net [researchgate.net]

13. hmdb.ca [hmdb.ca]

14. 5-Acetyl-2,4-dimethylthiazole [webbook.nist.gov]

15. pdf.benchchem.com [pdf.benchchem.com]

16. chemhelpasap.com [chemhelpasap.com]

17. ingredientsnetwork.com [ingredientsnetwork.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b181997?utm_src=pdf-body
https://www.benchchem.com/product/b181997?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/flavors/understanding-5-acetyl-2-4-dimethylthiazole-in-food-flavor-vn
https://www.thegoodscentscompany.com/data/rw1019801.html
https://www.nbinno.com/article/synthetic-flavorsfragrances/versatility-5-acetyl-24-dimethylthiazole-chemical-applications-mg
https://pubchem.ncbi.nlm.nih.gov/compound/520888
https://pubchem.ncbi.nlm.nih.gov/compound/520888
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4261142.htm
https://www.sigmaaldrich.com/KR/ko/product/aldrich/w326704
https://cymitquimica.com/cas/38205-60-6/
https://www.echemi.com/produce/pr23112734652-5-acetyl-2-4-dimethylthiazole.html
https://m.chemicalbook.com/SpectrumEN_38205-60-6_1HNMR.htm
https://www.scielo.org.mx/scielo.php?script=sci_arttext&pid=S0035-001X2019000200106
https://www.scielo.org.mx/scielo.php?script=sci_arttext&pid=S0035-001X2019000200106
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C7H9NOS/c1-4-7(5(2)9)10-6(3)8-4/h1-3H3
https://www.researchgate.net/publication/358823427_SYNTHESIS_AND_CHARACTERIZATION_OF_CHALCONE_DERIVED_FROM_5-_ACETYL-2_4-DIMETHYL_THIAZOLE_-DFT_STUDIES
https://www.hmdb.ca/metabolites/HMDB41484
https://webbook.nist.gov/cgi/cbook.cgi?ID=C38205606&Mask=200
https://pdf.benchchem.com/183/An_In_depth_Technical_Guide_to_the_Synthesis_of_2_Amino_4_methyl_5_acetylthiazole_from_Basic_Precursors.pdf
https://www.chemhelpasap.com/wp-content/uploads/2022/01/procedure_Hantzsch_thiazole_synthesis.pdf
https://www.ingredientsnetwork.com/2-4-dimethyl-5-acetyl-thiazole-prod661000.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


18. Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various
Drugs and Biologically Active Agents - PMC [pmc.ncbi.nlm.nih.gov]

19. A review on thiazole based compounds andamp; it’s pharmacological activities
[wisdomlib.org]

20. Application and synthesis of thiazole ring in clinically approved drugs - PubMed
[pubmed.ncbi.nlm.nih.gov]

21. researchgate.net [researchgate.net]

22. A heterocyclic compound 5-acetyl-2,4-dimethylthiazole, spectroscopic, natural bond
orbital, nonlinear optical and molecular docking studies - Dialnet [dialnet.unirioja.es]

23. researchgate.net [researchgate.net]

24. fishersci.com [fishersci.com]

25. prod.adv-bio.com [prod.adv-bio.com]

26. nbinno.com [nbinno.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 5-Acetyl-2,4-
dimethylthiazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181997#5-acetyl-2-4-dimethylthiazole-cas-number-
38205-60-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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